Cas no 1784781-50-5 (tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate
• CAS No: 1784781-50-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6066187
• PubChem ID: 69073310
• Update Time: 2025-05-24

tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4510881
• 1784781-50-5
• tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate
• EN300-7229139

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)13-8-12(4)6-7-14(5)9-12/h6-9H2,1-5H3,(H,13,15)
• InChI Key： HCPSAHCTFLBRGN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1(C)CN(C)CC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate

tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate, identified by the CAS number 1784781-50-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of carbamates, which are widely used in various applications due to their unique chemical properties. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further linked to a 1,3-dimethylpyrrolidine moiety. This combination of functional groups imparts the molecule with versatile reactivity and potential for use in diverse chemical reactions.

Recent studies have highlighted the importance of tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate in the synthesis of advanced materials. Researchers have explored its role as an intermediate in the production of high-performance polymers and biodegradable plastics. The ability of this compound to undergo controlled polymerization under specific conditions has made it a valuable asset in materials science. Furthermore, its compatibility with eco-friendly manufacturing processes aligns with the growing demand for sustainable chemical solutions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of tert-butyl chloroformate as a starting material has been reported in several research papers, where it reacts with an appropriate amine derivative to form the desired carbamate. The optimization of reaction conditions, such as temperature and solvent choice, has been extensively studied to enhance yield and purity.

The application of tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate extends beyond materials science into the realm of drug discovery. Its unique structure allows it to act as a bioisostere in medicinal chemistry, where it can mimic the pharmacophore of other bioactive molecules. This property has led to its investigation as a potential lead compound in the development of novel therapeutics targeting various diseases.

The toxicity profile of this compound has also been a subject of recent research. Studies conducted using in vitro models have shown that it exhibits low cytotoxicity against human cell lines, making it a safer option for biomedical applications. However, further investigations are required to fully understand its long-term effects and environmental impact.

In conclusion, tert-butyl N-[(1,3-dimethylpyrrolidin-3-yl)methyl]carbamate (CAS No: 1784781-50-5) is a versatile compound with promising applications in multiple fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this molecule, its role in advancing modern chemistry is expected to grow significantly.